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Compound of Interest

Compound Name: Difluoromethanesulfonamide

Cat. No.: B1358094 Get Quote

CAS Number: 50585-74-5

This technical guide provides a comprehensive overview of difluoromethanesulfonamide, a

fluorinated sulfonamide of interest to researchers in drug discovery and medicinal chemistry.

The document outlines its chemical properties, lists known suppliers, and presents a putative

synthesis protocol. Additionally, it illustrates the synthetic workflow and the general role of

fluorinated sulfonamides in drug development through structured diagrams.

Chemical and Physical Properties
Difluoromethanesulfonamide is a solid compound at room temperature. Its key

physicochemical properties, gathered from various chemical suppliers, are summarized below

for easy reference.
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Property Value Source

CAS Number 50585-74-5
ChemScene, BOC Sciences,

Sigma-Aldrich

Molecular Formula CH₃F₂NO₂S ChemScene[1]

Molecular Weight 131.10 g/mol ChemScene[1]

Appearance Clear oily liquid to solid BOC Sciences[2]

Purity ≥95% ChemScene[1]

Storage 4°C, protect from light ChemScene[1]

SMILES C(F)(F)S(=O)(=O)N ChemScene[1]

Topological Polar Surface Area

(TPSA)
60.16 Å² ChemScene[1]

logP -0.5025 ChemScene[1]

Suppliers
Difluoromethanesulfonamide is available from several chemical suppliers catering to the

research and development market. Purity and available quantities may vary.

Supplier Website

ChemScene --INVALID-LINK--

BOC Sciences --INVALID-LINK--

Sigma-Aldrich --INVALID-LINK--

Ambeed --INVALID-LINK--

AK Scientific, Inc. (AKSci) --INVALID-LINK--

ChemicalBook --INVALID-LINK--

LookChem --INVALID-LINK--
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Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of

difluoromethanesulfonamide is not readily available in peer-reviewed literature, the general

synthesis of α,α-difluorosulfonamides is described. The most plausible route involves the

reaction of an amine source with difluoromethanesulfonyl chloride.

Putative Experimental Protocol for the Synthesis of
Difluoromethanesulfonamide
This protocol is based on general procedures for sulfonamide synthesis.

Materials:

Difluoromethanesulfonyl chloride (CAS: 1512-30-7)[3]

Ammonia (or a suitable amine precursor)

Anhydrous aprotic solvent (e.g., diethyl ether, tetrahydrofuran)

Aqueous acid solution (e.g., hydrochloric acid) for workup

Water

Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

Dissolve difluoromethanesulfonyl chloride in an anhydrous aprotic solvent in a reaction

vessel equipped with a stirrer and under an inert atmosphere.

Cool the solution to a low temperature (e.g., 0 °C or -78 °C) using an ice or dry ice/acetone

bath.

Slowly add a source of ammonia to the cooled solution. This could be in the form of

ammonia gas bubbled through the solution or a solution of ammonia in an organic solvent.
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After the addition is complete, allow the reaction mixture to stir for several hours, gradually

warming to room temperature.

Upon completion of the reaction (monitored by TLC or other suitable analytical methods),

quench the reaction by adding water.

Acidify the mixture with an aqueous acid solution.

Separate the organic layer.

Extract the aqueous layer with the organic solvent.

Combine the organic layers and wash with brine.

Dry the organic layer over an anhydrous drying agent.

Filter and concentrate the solution under reduced pressure to yield the crude product.

Purify the crude difluoromethanesulfonamide by a suitable method, such as

recrystallization or column chromatography.

Note: This is a generalized protocol and may require optimization of reaction conditions,

stoichiometry, and purification methods.

Synthetic Workflow
The synthesis of difluoromethanesulfonamide can be visualized as a two-step process,

starting from the preparation of the key precursor, difluoromethanesulfonyl chloride.

Precursor Synthesis Final Product Synthesis

Difluoromethylbenzyl sulphide Difluoromethanesulfonyl chloride

 Chlorooxidation 
 (Cl2, H2O) Difluoromethanesulfonamide

 Amination 
 (Ammonia) 
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Caption: Synthetic pathway for difluoromethanesulfonamide.

Role in Drug Discovery
While specific biological activities of difluoromethanesulfonamide are not extensively

documented, the sulfonamide moiety and the incorporation of fluorine are well-established

strategies in drug design.[4] Fluorine can modulate a molecule's physicochemical properties,

such as lipophilicity and metabolic stability, which can lead to improved pharmacokinetic

profiles. Sulfonamides are a key pharmacophore in a wide range of therapeutic agents.
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Caption: Potential roles of fluorinated sulfonamides in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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